Cas no 316151-68-5 (2-(2,4-Dinitrophenyl)-N-(4-fluorophenyl)hydrazinecarbothioamide)

• Product Name: 2-(2,4-Dinitrophenyl)-N-(4-fluorophenyl)hydrazinecarbothioamide
• CAS No: 316151-68-5
• MF: C₁₃H₁₀FN₅O₄S
• MW: 351.313004016876
• CID: 1062213
• PubChem ID: 4369988
• Update Time: 2025-05-22

2-(2,4-Dinitrophenyl)-N-(4-fluorophenyl)hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dinitrophenyl)-N-(4-fluorophenyl)hydrazinecarbothioamide
• 2lwi
• SCHEMBL15443886
• 1-(2,4-dinitroanilino)-3-(4-fluorophenyl)thiourea
• AKOS000487949
• AKOS040745951
• DB-312466
• Q27462049
• Kobe2601
• CS-0077122
• STK039695
• GLXC-04991
• HY-119230
• 316151-68-5

• Inchi： 1S/C13H10FN5O4S/c14-8-1-3-9(4-2-8)15-13(24)17-16-11-6-5-10(18(20)21)7-12(11)19(22)23/h1-7,16H,(H2,15,17,24)
• InChI Key： XAWWYTYFOCONCK-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC(=CC=1)F)NNC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 351.04375315g/mol
• Monoisotopic Mass: 351.04375315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 160Ų

Additional information on 2-(2,4-Dinitrophenyl)-N-(4-fluorophenyl)hydrazinecarbothioamide

Comprehensive Overview of 2-(2,4-Dinitrophenyl)-N-(4-fluorophenyl)hydrazinecarbothioamide (CAS No. 316151-68-5)

2-(2,4-Dinitrophenyl)-N-(4-fluorophenyl)hydrazinecarbothioamide (CAS No. 316151-68-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique hydrazinecarbothioamide backbone and dinitrophenyl and fluorophenyl substituents, exhibits intriguing chemical properties that make it a subject of ongoing research. Its molecular structure combines aromatic nitro groups with a fluorine-substituted phenyl ring, offering a versatile platform for synthetic modifications and applications.

In recent years, the demand for nitroaromatic compounds and fluorinated derivatives has surged due to their utility in pharmaceuticals, agrochemicals, and advanced materials. Researchers are particularly interested in how 2-(2,4-Dinitrophenyl)-N-(4-fluorophenyl)hydrazinecarbothioamide can be leveraged in drug discovery, given its potential as a scaffold for designing enzyme inhibitors or antimicrobial agents. The presence of both electron-withdrawing (nitro) and electron-donating (fluorophenyl) groups in its structure allows for fine-tuning of reactivity, making it a valuable tool for chemists.

One of the most frequently searched questions about this compound revolves around its synthesis and purification methods. The preparation of CAS No. 316151-68-5 typically involves multi-step reactions, starting with the condensation of 2,4-dinitrophenylhydrazine with 4-fluorophenyl isothiocyanate. Optimizing yield and purity often requires careful control of reaction conditions, such as temperature, solvent choice, and catalyst use. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing the final product.

The compound's thermal stability and solubility profile are also critical parameters for industrial applications. Studies indicate that 2-(2,4-Dinitrophenyl)-N-(4-fluorophenyl)hydrazinecarbothioamide demonstrates moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile, while remaining relatively insoluble in water. This property is advantageous for formulations requiring controlled release or targeted delivery systems.

Another area of interest is the compound's potential role in green chemistry initiatives. With increasing emphasis on sustainable practices, researchers are exploring eco-friendly synthetic routes for nitroaromatic hydrazine derivatives. Catalytic reductions, solvent-free reactions, and biocatalytic methods are being investigated to minimize environmental impact while maintaining high efficiency.

From a mechanistic perspective, the electronic effects of the dinitrophenyl and fluorophenyl groups influence the compound's reactivity in nucleophilic and electrophilic substitution reactions. Computational chemistry tools, such as density functional theory (DFT), are increasingly used to predict its behavior in complex reaction environments. These insights are invaluable for designing derivatives with enhanced properties.

In the context of material science, CAS No. 316151-68-5 has been explored as a precursor for functionalized polymers and coatings. Its ability to form stable complexes with metal ions opens doors for applications in sensors and catalysis. Recent studies have also examined its photophysical properties, suggesting potential uses in optoelectronic devices.

Safety and handling protocols for this compound are another common query among researchers. While not classified as hazardous under standard regulations, proper laboratory practices—such as using personal protective equipment (PPE) and working in well-ventilated areas—are recommended due to its fine particulate nature. Material Safety Data Sheets (MSDS) provide detailed guidance on storage and disposal.

The future of 2-(2,4-Dinitrophenyl)-N-(4-fluorophenyl)hydrazinecarbothioamide research lies in interdisciplinary collaborations. Combining expertise in synthetic chemistry, computational modeling, and applied sciences will unlock new possibilities for this versatile compound. As the scientific community continues to address global challenges, compounds like CAS No. 316151-68-5 will play a pivotal role in advancing technology and innovation.